Cas no 1558340-62-7 (4-(3-methoxy-2-methylphenyl)piperidine)

• Product Name: 4-(3-methoxy-2-methylphenyl)piperidine
• CAS No: 1558340-62-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6510577
• PubChem ID: 83832992
• Update Time: 2025-05-27

4-(3-methoxy-2-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-2-methylphenyl)piperidine
• EN300-1765670
• 1558340-62-7

• Inchi： 1S/C13H19NO/c1-10-12(4-3-5-13(10)15-2)11-6-8-14-9-7-11/h3-5,11,14H,6-9H2,1-2H3
• InChI Key： RHFNRSHDTSXROB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C)C1CCNCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(3-methoxy-2-methylphenyl)piperidine

Comprehensive Overview of 4-(3-Methoxy-2-Methylphenyl)Piperidine (CAS No. 1558340-62-7): Properties, Applications, and Research Insights

4-(3-Methoxy-2-methylphenyl)piperidine (CAS No. 1558340-62-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by a methoxy-substituted aromatic ring, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₃H₁₉NO, and precise stereochemistry make it valuable for designing central nervous system (CNS) targeting compounds, aligning with current trends in neuropharmacology and drug discovery.

Recent studies highlight the compound’s role in modulating dopamine receptors and serotonin transporters, addressing growing interest in neurological disorders such as Parkinson’s disease and depression. Researchers are exploring its potential as a scaffold for selective enzyme inhibitors, leveraging its methoxy group for enhanced binding affinity. The compound’s lipophilicity and blood-brain barrier permeability further underscore its relevance in psychoactive drug development, a hot topic in 2024’s AI-driven drug design initiatives.

From a synthetic perspective, 4-(3-methoxy-2-methylphenyl)piperidine is synthesized via Pd-catalyzed cross-coupling or reductive amination, methods frequently searched in organic chemistry forums. Its crystalline form (melting point ~120–125°C) and stability under inert atmospheres make it suitable for high-throughput screening. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity, a key concern for laboratories focusing on GMP-compliant intermediates.

Industrially, the compound aligns with the demand for sustainable chiral building blocks, reflecting the shift toward green chemistry. Patent databases reveal its inclusion in novel antidepressant formulations, resonating with searches for next-gen mental health therapies. Despite its niche status, the compound’s structure-activity relationship (SAR) data is increasingly cited in computational chemistry studies, particularly in molecular docking simulations using AI platforms like AlphaFold.

Safety profiles indicate 4-(3-methoxy-2-methylphenyl)piperidine requires standard handling protocols for laboratory reagents, with no extreme hazards reported. Its low ecotoxicity supports its use in environmentally conscious synthesis, a priority for pharmaceutical ESG goals. As research expands, this compound exemplifies the intersection of traditional medicinal chemistry and cutting-edge bioinformatics, offering avenues for personalized medicine innovations.